Cas no 1903694-01-8 (1-(5-bromopyridine-3-carbonyl)-4-(1-methyl-1H-pyrazol-4-yl)sulfonyl-1,4-diazepane)

• Product Name: 1-(5-bromopyridine-3-carbonyl)-4-(1-methyl-1H-pyrazol-4-yl)sulfonyl-1,4-diazepane
• CAS No: 1903694-01-8
• MF: C₁₅H₁₈BrN₅O₃S
• MW: 428.304120540619
• CID: 6295846
• PubChem ID: 92113918
• Update Time: 2025-08-03

1-(5-bromopyridine-3-carbonyl)-4-(1-methyl-1H-pyrazol-4-yl)sulfonyl-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromopyridine-3-carbonyl)-4-(1-methyl-1H-pyrazol-4-yl)sulfonyl-1,4-diazepane
• (5-bromopyridin-3-yl)(4-((1-methyl-1H-pyrazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)methanone
• 1903694-01-8
• 1-(5-bromopyridine-3-carbonyl)-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane
• F6512-6850
• AKOS025375464
• (5-bromopyridin-3-yl)-[4-(1-methylpyrazol-4-yl)sulfonyl-1,4-diazepan-1-yl]methanone

• Inchi： 1S/C15H18BrN5O3S/c1-19-11-14(10-18-19)25(23,24)21-4-2-3-20(5-6-21)15(22)12-7-13(16)9-17-8-12/h7-11H,2-6H2,1H3
• InChI Key： ZJNLPVQRPSIIOQ-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C(N1CCCN(CC1)S(C1C=NN(C)C=1)(=O)=O)=O

Computed Properties

• Exact Mass: 427.03137g/mol
• Monoisotopic Mass: 427.03137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 96.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 1-(5-bromopyridine-3-carbonyl)-4-(1-methyl-1H-pyrazol-4-yl)sulfonyl-1,4-diazepane

1-(5-Bromopyridine-3-carbonyl)-4-(1-methyl-1H-pyrazol-4-yl)sulfonyl-1,4-diazepane: A Comprehensive Overview

The compound 1-(5-bromopyridine-3-carbonyl)-4-(1-methyl-1H-pyrazol-4-yl)sulfonyl-1,4-diazepane (CAS No. 1903694-01-8) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a 5-bromopyridine moiety, a 1,4-diazepane ring system, and a sulfonyl group attached to a 1-methylpyrazole. The combination of these functional groups makes this compound a promising candidate for research in drug discovery, materials science, and synthetic chemistry.

Recent studies have highlighted the importance of heterocyclic compounds like 1,4-diazepanes in medicinal chemistry. These compounds are known for their ability to form stable conformations, which can be advantageous in drug design. The presence of the 5-bromopyridine group introduces additional electronic and steric effects, potentially enhancing the compound's bioactivity. Furthermore, the sulfonyl group attached to the 1-methylpyrazole moiety adds another layer of complexity, making this compound a versatile building block for further chemical modifications.

One of the most intriguing aspects of this compound is its potential as a scaffold for developing bioactive molecules. Researchers have recently explored the role of sulfonamides in modulating enzyme activity and receptor binding. The sulfonyl group in this compound could serve as a key functional group for such interactions. Additionally, the pyrazole ring, being a five-membered aromatic heterocycle, is known for its ability to participate in hydrogen bonding and π–π interactions, further enhancing the compound's potential as a bioactive agent.

The synthesis of 1-(5-bromopyridine-3-carbonyl)-4-(1-methyl-1H-pyrazol-4-yl)sulfonyl-1,4-diazepane involves a series of carefully designed reactions that highlight the importance of stereochemistry and regioselectivity in organic synthesis. The use of advanced catalytic systems and protecting groups has enabled chemists to achieve high yields and purity in the preparation of this compound. Recent advancements in asymmetric synthesis have also opened new avenues for producing enantiomerically pure versions of this molecule, which could be invaluable for pharmacological studies.

In terms of applications, this compound has shown promise in several areas. For instance, its ability to act as a template for constructing more complex molecular architectures makes it a valuable tool in combinatorial chemistry. Additionally, preliminary studies suggest that this compound may exhibit antimicrobial or anticancer properties due to its unique structural features. Further research is currently underway to explore these potential applications in greater depth.

From an analytical standpoint, modern techniques such as NMR spectroscopy and mass spectrometry have been instrumental in confirming the structure and purity of this compound. These methods have also provided insights into the molecular interactions that govern its physical and chemical properties. Understanding these properties is crucial for optimizing its use in various chemical processes.

In conclusion, 1-(5-bromopyridine-3-carbonyl)-4-(1-methyl-1H-pyrazol-4-yl)sulfonyl-1,4-diazepane (CAS No. 1903694-01-8) represents a fascinating example of how complex organic molecules can be designed and synthesized to meet specific functional requirements. Its unique structure and versatile functional groups make it a valuable asset in contemporary chemical research. As ongoing studies continue to uncover new applications and properties of this compound, it is likely to play an increasingly important role in both academic and industrial settings.